Cas no 102913-26-8 ((4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one)
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Oxazolone, 4-(1H-indol-3-ylmethylene)-2-phenyl-, (Z)-
- (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one
- (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-5-oxazolone
- (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-oxazol-5-one
- (4Z)-4-(1H-indol-3-ylmethylidene)-2-phenyl-1,3-oxazol-5-one
- 4-(3-Indolylmethylene)-2-phenyl-5(4H)-oxazolone
- (Z)-4-((1H-indol-3-yl)methylene)-2-phenyloxazol-5(4H)-one
- 5(4H)-Oxazolone, 4-(1H-indol-3-ylmethylene)-2-phenyl-, (4Z)-
- (4Z)-4-[(1H-indol-3-yl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one
- 5(4H)-Oxazolone, 4-(1H-indol-3-ylmethylene)-2-phenyl-
- AGN-PC-0NVHMI
- H33689
- 102913-26-8
- DTXSID60420487
- 4-(indol-3-ylidenemethyl)-2-phenyl-1,3-oxazol-5-ol
- (4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one
-
- MDL: MFCD00407974
- Inchi: 1S/C18H12N2O2/c21-18-16(20-17(22-18)12-6-2-1-3-7-12)10-13-11-19-15-9-5-4-8-14(13)15/h1-11,19H/b16-10-
- InChI Key: IWPGRLOJSCESNO-YBEGLDIGSA-N
- SMILES: O1C(=O)/C(=C/C2C3=C(NC=2)C=CC=C3)/N=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 288.089878g/mol
- Monoisotopic Mass: 288.089878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 288.3g/mol
- XLogP3: 3.2
- Topological Polar Surface Area: 58.6Ų
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z249105-500mg |
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one |
102913-26-8 | 500mg |
$ 235.00 | 2022-06-02 | ||
| TRC | Z249105-1000mg |
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one |
102913-26-8 | 1g |
$ 390.00 | 2022-06-02 | ||
| TRC | Z249105-2000mg |
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one |
102913-26-8 | 2g |
$ 615.00 | 2022-06-02 | ||
| Chemenu | CM261754-1g |
(Z)-4-((1H-Indol-3-yl)methylene)-2-phenyloxazol-5(4H)-one |
102913-26-8 | 95%+ | 1g |
$160 | 2023-11-26 | |
| Chemenu | CM261754-5g |
(Z)-4-((1H-Indol-3-yl)methylene)-2-phenyloxazol-5(4H)-one |
102913-26-8 | 95%+ | 5g |
$422 | 2023-11-26 | |
| abcr | AB413791-500 mg |
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one |
102913-26-8 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB413791-1 g |
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one |
102913-26-8 | 1 g |
€197.30 | 2023-07-19 | ||
| Key Organics Ltd | LS-07073-1G |
(4Z)-4-[(1H-indol-3-yl)methylidene]-2-phenyl-4,5-dihydro-1,3-oxazol-5-one |
102913-26-8 | >95% | 1g |
£246.00 | 2025-02-08 | |
| Chemenu | CM261754-5g |
(Z)-4-((1H-Indol-3-yl)methylene)-2-phenyloxazol-5(4H)-one |
102913-26-8 | 95%+ | 5g |
$329 | 2021-08-18 | |
| abcr | AB413791-500mg |
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one; . |
102913-26-8 | 500mg |
€173.00 | 2025-02-20 |
(4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one
Compound Introduction: (4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one (CAS No. 102913-26-8)
The compound (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one, identified by its CAS number 102913-26-8, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a unique structural framework that combines an indole moiety with an oxazole ring, making it a promising candidate for various biological applications. The presence of a double bond at the (4Z) position and the specific arrangement of functional groups contribute to its distinct chemical properties and potential biological activities.
In recent years, there has been growing interest in oxazole derivatives due to their versatile pharmacological profiles. The oxazole core is known for its stability and ability to interact with biological targets, while the indole group introduces additional complexity and reactivity. This combination has led to the exploration of such compounds in the development of novel therapeutic agents. The structure of (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer research.
One of the key aspects of this compound is its ability to undergo various chemical transformations, which makes it a valuable scaffold for medicinal chemistry. The (1H-indol-3-ylmethylene) moiety, for instance, can participate in Michael additions, condensation reactions, and other electrophilic additions, allowing for the facile introduction of additional functional groups. This flexibility is particularly useful in designing molecules with tailored biological activities. Furthermore, the phenyl ring provides a hydrophobic surface that can enhance binding affinity to target proteins.
Recent studies have highlighted the importance of indole derivatives in drug discovery. Indole compounds are widely recognized for their role in modulating various biological pathways, including those involved in inflammation and cancer progression. The incorporation of an indole group into an oxazole framework has been shown to enhance the pharmacological properties of the resulting molecules. For example, derivatives of this class have demonstrated promising results in preclinical studies as inhibitors of enzymes involved in cancer cell proliferation.
The synthesis of (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The formation of the oxazole ring typically involves cyclization reactions between β-keto esters or β-diketones with hydroxamic acid derivatives or other suitable precursors. The introduction of the indole moiety can be achieved through condensation reactions between indole derivatives and appropriate aldehydes or ketones. The double bond at the (4Z) position is often formed via aldol condensation or other similar reactions that preserve stereochemical integrity.
In terms of biological activity, preliminary studies on related compounds suggest that (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. Specifically, it has been hypothesized that this compound could interfere with pathways involved in inflammation and tumor growth. These hypotheses are supported by computational modeling studies that predict favorable interactions between the compound's structure and target proteins. Further experimental validation is needed to confirm these predictions and explore potential therapeutic applications.
The pharmaceutical industry has increasingly relied on computational methods to accelerate drug discovery processes. Molecular docking simulations and virtual screening have become essential tools for identifying promising candidates before they enter costly wet-lab testing phases. In this context, (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one represents an interesting candidate for further investigation due to its unique structural features and predicted biological activities. Computational studies have already suggested potential binding modes with key targets such as kinases and transcription factors.
The development of new synthetic methodologies is another area where this compound holds promise. Advances in synthetic chemistry have enabled more efficient and sustainable approaches to constructing complex molecules like oxazole derivatives. Techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and flow chemistry have been particularly useful in improving yields and reducing byproduct formation. These innovations not only enhance the accessibility of such compounds but also contribute to greener chemical practices.
In conclusion, (4Z)-4-(1H-indol-3-ylmethylene)-2-phenyl-1,3-oxyzol-5(4H)-one (CAS No.102913-26-8) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at modulating inflammatory and oncogenic pathways. While further research is needed to fully elucidate its biological profile and develop practical applications, current evidence suggests that this compound warrants continued investigation into its therapeutic possibilities.
102913-26-8 ((4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)